1-[(3-Bromophenyl)methyl]azetidin-3-amine

• IUPAC Name: 1-[(3-bromophenyl)methyl]azetidin-3-amine
• InChI: InChI=1S/C10H13BrN2/c11-9-3-1-2-8(4-9)5-13-6-10(12)7-13/h1-4,10H,5-7,12H2
• InChI Key: OIMZCNYINWCRFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=CC=C2)Br)N
• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol

Description

“1-[(3-Bromophenyl)methyl]azetidin-3-amine” is a chemical compound. It is related to azetidine, a saturated heterocyclic organic compound containing three carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of azetidine derivatives can be achieved through various methods. For instance, the starting (N-Boc-azetidin-3-ylidene)acetate can be obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Synthesis of Azetidine Derivatives and Biological Activities : Azetidine derivatives, like those including 1-[(3-Bromophenyl)methyl]azetidin-3-amine, have been synthesized and tested for their biological activities. For instance, compounds including 3-bromophenyl and azetidine units have exhibited a range of antibacterial and antifungal activities. These findings indicate a potential for developing novel antimicrobial agents using azetidine frameworks (Lal, Sharma, & Sharma, 2012).

• Antimicrobial and Cytotoxic Properties : Another study reports the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, demonstrating good antibacterial activity and cytotoxic properties in vitro. This suggests the utility of azetidine compounds in antimicrobial and possibly anticancer applications (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).

• Antibacterial and Antifungal Activities of Azetidinones : Azetidine and its derivatives have been synthesized and evaluated for their antimicrobial properties. The synthesized azetidinones demonstrated significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Patel & Patel, 2017).

Synthesis Methods and Chemical Properties

• Synthesis of Azetidine Derivatives and Their Use in Medicinal Chemistry : A straightforward synthesis method for azetidine-3-amines, which could be relevant for 1-[(3-Bromophenyl)methyl]azetidin-3-amine, has been developed. This method is adaptable for secondary and primary amines, showing promise in medicinal chemistry applications (Wang & Duncton, 2020).

• Preparation and Use of Azetidines in Organic Chemistry : The preparation of azetidine derivatives like 1-[(3-Bromophenyl)methyl]azetidin-3-amine has been explored in various studies. These compounds are known for their thermal stability and reactivity with electrophiles and nucleophiles, making them useful in organic synthesis (Singh, D’hooghe, & Kimpe, 2008).